Cas no 1204295-69-1 (2-chloro-3-hydroxy-1H-pyridin-4-one)

• Product Name: 2-chloro-3-hydroxy-1H-pyridin-4-one
• CAS No: 1204295-69-1
• MF: C₅H₄ClNO₂
• MW: 145.543760299683
• CID: 2617137
• PubChem ID: 45790948
• Update Time: 2025-05-19

2-chloro-3-hydroxy-1H-pyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-hydroxy-1H-pyridin-4-one
• 2-CHLOROPYRIDINE-3,4-DIOL
• 2-Chloro-3-hydroxypyridin-4(1H)-one
• AB70497
• 2-Chloro-3,4-pyridinediol
• SCHEMBL24122439
• DB-409389
• 2-CHLORO-3,4-DIHYDROXYPYRIDINE
• 1204295-69-1
• AKOS005257778
• DTXSID10672353
• 2-CHLORO-PYRIDINE-3,4-DIOL

• Inchi： 1S/C5H4ClNO2/c6-5-4(9)3(8)1-2-7-5/h1-2,9H,(H,7,8)
• InChI Key： ZKYWJBVJMNKTSP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C=CN1)=O)O

Computed Properties

• Exact Mass: 144.9930561g/mol
• Monoisotopic Mass: 144.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-chloro-3-hydroxy-1H-pyridin-4-one

Introduction to 2-chloro-3-hydroxy-1H-pyridin-4-one (CAS No: 1204295-69-1)

2-chloro-3-hydroxy-1H-pyridin-4-one, identified by its Chemical Abstracts Service (CAS) number 1204295-69-1, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridinone class, characterized by a pyridine ring substituted with a chlorine atom at the 2-position and a hydroxyl group at the 3-position, along with a carbonyl group at the 4-position. The unique structural features of this molecule make it a valuable scaffold for the development of novel bioactive agents.

The chemical structure of 2-chloro-3-hydroxy-1H-pyridin-4-one imparts distinct reactivity and biological properties, making it a versatile intermediate in synthetic chemistry. The presence of both electrophilic and nucleophilic centers allows for diverse functionalization strategies, enabling chemists to modify its core structure for targeted pharmacological applications. In recent years, there has been growing interest in exploring the potential of this compound as a precursor in the synthesis of drugs with therapeutic implications.

One of the most compelling aspects of 2-chloro-3-hydroxy-1H-pyridin-4-one is its role in the development of small-molecule inhibitors targeting various biological pathways. The pyridinone core is a common motif in many pharmacologically active compounds, owing to its ability to interact with biological targets such as enzymes and receptors. Researchers have leveraged this scaffold to design molecules with anti-inflammatory, anticancer, and antimicrobial properties. The chlorine substituent, in particular, enhances the lipophilicity of the compound, facilitating its membrane penetration and improving its bioavailability.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 2-chloro-3-hydroxy-1H-pyridin-4-one as a lead compound. High-throughput virtual screening (HTVS) studies have identified derivatives of this molecule that exhibit promising binding affinities to key therapeutic targets. For instance, modifications at the 5-position or 6-position of the pyridine ring have been shown to enhance binding to protein kinases, which are critical in cancer signaling pathways. These findings underscore the importance of 2-chloro-3-hydroxy-1H-pyridin-4-one as a building block for drug discovery initiatives.

The synthesis of 2-chloro-3-hydroxy-1H-pyridin-4-one typically involves multi-step organic reactions, starting from readily available pyridine derivatives. Common synthetic routes include chlorination followed by hydroxylation and oxidation steps. The efficiency and scalability of these synthetic protocols are crucial for industrial applications, where large quantities of high-purity material are required for pharmaceutical manufacturing. Advances in green chemistry principles have also led to the development of more sustainable synthetic methods, reducing waste and minimizing hazardous byproducts.

In addition to its pharmaceutical applications, 2-chloro-3-hydroxy-1H-pyridin-4-one has shown promise in materials science research. Its ability to form coordination complexes with metal ions makes it useful in designing metal-organic frameworks (MOFs) and supramolecular assemblies. These materials have potential applications in catalysis, gas storage, and separation technologies. The hydroxyl and carbonyl groups provide coordination sites for metal ions, while the chlorine substituent influences the electronic properties of the complex.

The pharmacological activity of 2-chloro-3-hydroxy-1H-pyridin-4-one has been extensively studied in preclinical models. Initial investigations have revealed that certain derivatives exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory responses. Furthermore, structural analogs have demonstrated antiproliferative effects on cancer cell lines by interfering with critical signaling pathways such as MAPK and PI3K/Akt. These findings highlight the therapeutic potential of this compound class.

One notable derivative, featuring an additional amine group at the 5-position, has been investigated for its antimicrobial properties. Studies have shown that this modification enhances binding to bacterial cell wall targets, leading to increased efficacy against Gram-positive and Gram-negative pathogens. The chlorine atom's presence further improves solubility and bioavailability, making it an attractive candidate for antibiotic development. Such findings underscore the importance of structural optimization in maximizing biological activity.

The role of 2-chloro-3-hydroxy-1H-pyridin-4-one in drug discovery is further supported by its versatility as a scaffold for medicinal chemistry libraries. By systematically varying substituents at different positions on the pyridine ring, researchers can generate libraries of compounds with diverse pharmacological profiles. High-throughput screening (HTS) techniques have been employed to rapidly assess the activity of these derivatives against numerous disease-related targets. This approach has led to the identification of several promising lead compounds that are currently undergoing further optimization.

The future direction of research on 2-chloro-3-hydroxy-1H-pyridin-4-one is likely to focus on expanding its therapeutic applications through innovative chemical modifications. Exploration into its use as a prodrug or combination therapy agent is also an area of active investigation. Additionally, advances in biocatalysis may enable more efficient synthesis routes, reducing costs and improving sustainability. As our understanding of biological pathways continues to evolve, so too will the opportunities for leveraging this versatile compound.

In conclusion,2-chloro-3-hydroxy-1H-pyridin-4-one (CAS No: 1204295-69-1) represents a promising compound with significant potential across multiple domains of chemical research and drug development. Its unique structural features make it an ideal candidate for generating novel bioactive molecules with therapeutic applications ranging from anti-inflammatory agents to antimicrobial drugs. As ongoing research continues to uncover new possibilities,2-chloro-3-hydroxy-1H-pyridin -4-one is poised to play an increasingly important role in addressing global health challenges through innovative chemical solutions.